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Compound of Interest

Compound Name: 2-Phenyl-2-butene

CAS No.: 2082-61-3

Cat. No.: B3421063

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Phenyl-2-butene. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks associated with this chemical.

Immediate Safety and Hazard Information
2-Phenyl-2-butene is a flammable liquid and vapor that can cause skin and eye irritation, and

may lead to respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate

safety measures to prevent exposure and ensure a safe laboratory environment.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Phenyl-2-butene:
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Property Value

Molecular Formula C₁₀H₁₂

Molecular Weight 132.20 g/mol [1]

Density 0.910 g/mL[3]

Boiling Point Not explicitly stated in search results

Melting Point -24 °C[3]

Flash Point Not explicitly stated in search results

Occupational Exposure Limits

No specific occupational exposure limits were

found in the search results. It is recommended

to handle it in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation

exposure.[4][5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Phenyl-2-butene is essential to minimize risk. The

following operational plan outlines the necessary steps from preparation to post-handling

cleanup.

Engineering Controls and Preparation
Ventilation: Always handle 2-Phenyl-2-butene in a well-ventilated area. A certified chemical

fume hood is the preferred engineering control to minimize inhalation of vapors.[4][5]

Eye Wash and Safety Shower: Ensure that a calibrated and unobstructed eye wash station

and safety shower are readily accessible in the immediate work area.

Fire Safety: Have a Class B fire extinguisher (or a multipurpose ABC extinguisher) readily

available. Keep the chemical away from open flames, sparks, and other sources of ignition.

[5][6][7] Use spark-proof tools and explosion-proof equipment.[4][5]
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Spill Kit: A spill kit appropriate for flammable organic compounds should be available and

personnel trained in its use.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Phenyl-2-butene:

PPE Category Specification

Eye and Face Protection

Chemical safety goggles conforming to EN 166

(EU) or NIOSH (US) standards are required. A

face shield should be worn in addition to

goggles when there is a risk of splashing.[4][8]

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, must be worn. Inspect gloves for any

signs of degradation or perforation before each

use.[2]

Body Protection

A flame-retardant lab coat should be worn. For

larger quantities or procedures with a higher risk

of splashing, chemically resistant coveralls are

recommended.

Respiratory Protection

If work cannot be conducted in a chemical fume

hood, a NIOSH-approved respirator with organic

vapor cartridges is necessary.

Handling Procedure
Preparation: Before handling, ensure all necessary equipment and PPE are readily available

and in good condition.

Dispensing: Carefully dispense the required amount of 2-Phenyl-2-butene in the chemical

fume hood. Avoid generating mists or vapors.

Performing the Reaction: Conduct all experimental procedures involving 2-Phenyl-2-butene
within the fume hood.
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Storage: Store 2-Phenyl-2-butene in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area designated for flammable liquids.[2][4] It should be stored away

from incompatible materials such as strong oxidizing agents.[5] The container should be

protected from light.[2]

Post-Handling: After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 2-Phenyl-2-butene and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 2-Phenyl-2-butene, including unused product and

contaminated materials (e.g., gloves, paper towels), in a designated, properly labeled, and

sealed hazardous waste container.

Do not mix with other incompatible waste streams.

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure

secondary containment area away from ignition sources.

Waste Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[2]

Follow all local, state, and federal regulations for the disposal of flammable and hazardous

chemical waste.[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Phenyl-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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